Cas no 957514-16-8 (5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 957514-16-8
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD08144098
• CID: 3060903
• PubChem ID: 6484191
• Update Time: 2025-06-11

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• cid_6484191
• BDBM41860
• 5-(4-Fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylicacid
• NS-02638
• Z970076866
• MLS-0111583.0001
• SCHEMBL1413877
• CHEMBL1376172
• EN300-198843
• 5-(4-fluorophenyl)-1-methylpyrazole-3-carboxylic acid
• 5-(4-Fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• DTXSID601196282
• 5-(4-fluorophenyl)-1-methyl-3-pyrazolecarboxylic acid
• AKOS000302657
• MFCD08144098
• 5-(4-fluorophenyl)-1-methyl-pyrazole-3-carboxylic acid
• 957514-16-8
• HNB51416
• 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD08144098
• Inchi： 1S/C11H9FN2O2/c1-14-10(6-9(13-14)11(15)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key： ODPKQFCBBUCKGS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 415.3±35.0 °C at 760 mmHg
• Flash Point: 205.0±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid

Comprehensive Overview of 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 957514-16-8)

The compound 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 957514-16-8) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders, which aligns with current trends in precision medicine.

One of the most searched questions about 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid revolves around its applications in kinase inhibition. Kinases are enzymes critical in cellular signaling, and their dysregulation is linked to diseases like cancer and diabetes. This compound’s pyrazole core is known to interact with kinase active sites, making it a candidate for developing small-molecule inhibitors. Recent studies highlight its role in modulating JAK/STAT and MAPK pathways, which are hot topics in oncology research.

Another area of interest is the compound’s synthetic accessibility. The carboxylic acid group allows for straightforward derivatization, enabling the creation of amides, esters, and other functionalized analogs. This property is particularly valuable in combinatorial chemistry, where rapid library generation is essential for high-throughput screening. Users often search for "synthetic routes for 957514-16-8" or "5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid derivatives," reflecting the demand for scalable and efficient methodologies.

Environmental and green chemistry considerations are also trending in discussions about this compound. With growing emphasis on sustainable practices, researchers are investigating solvent-free or catalytic methods to synthesize 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid. Keywords like "eco-friendly synthesis of fluorophenyl compounds" frequently appear in academic queries, underscoring the shift toward greener alternatives.

In agrochemical applications, the fluorophenyl moiety’s lipophilicity enhances the bioavailability of pesticides and herbicides. This aligns with searches for "novel pyrazole-based agrochemicals" and "fluorinated compounds in crop protection." The compound’s potential to improve pest resistance management is a key driver of its popularity in this sector.

From a regulatory standpoint, 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid is not classified as hazardous under major chemical inventories, making it a safer choice for industrial applications. However, proper handling protocols are still emphasized in material safety data sheets (MSDS), addressing common user concerns about "957514-16-8 safety guidelines."

In summary, 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 957514-16-8) is a multifaceted compound with broad relevance in drug development, agrochemicals, and sustainable chemistry. Its structural features and adaptability continue to inspire innovative research, answering pressing questions in modern science.